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Compound of Interest

Compound Name: Nonyl isocyanate

Cat. No.: B1600034

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity nonyl isocyanate, a versatile
reagent in organic synthesis and material science. This document outlines commercial
suppliers, detailed product specifications, experimental protocols for its use, and visual
representations of its chemical reactivity and experimental workflows. Nonyl isocyanate, with
its nine-carbon alkyl chain, offers a valuable building block for introducing lipophilic moieties,
modifying surfaces, and synthesizing novel molecular entities.

Commercial Suppliers and Product Specifications

High-purity nonyl isocyanate is available from several reputable chemical suppliers that cater
to the research and pharmaceutical industries. While purity levels are often the primary
reported metric, other specifications such as appearance, refractive index, and residual
solvents are critical for ensuring reproducibility in sensitive applications. Below is a compilation
of data from various suppliers.

Table 1: Comparison of Commercial High-Purity Nonyl Isocyanate Specifications
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Supplier A Supplier B .
o . Supplier C
Specification (Reputable (Specialty
) (Bulk/Custom)
Catalog) Chemicals)
) >99% (Custom
Purity (GC) 297% >98% ,
Synthesis)
CAS Number 4184-73-0 4184-73-0 4184-73-0
Molecular Formula C10H19NO C10H19NO C10H19NO
Molecular Weight 169.26 g/mol 169.26 g/mol 169.26 g/mol
Colorless to pale o o
Appearance Clear, colorless liquid Colorless liquid

yellow liquid

Refractive Index
(n20/D)

1.434 (Predicted)

1.434 (Predicted)

1.434 (Predicted)

Boiling Point

97-99 °C /15 mmHg

97-99 °C /15 mmHg

97-99 °C /15 mmHg

Density

0.86 g/mL at 25 °C
(Predicted)

0.86 g/mL at 25 °C
(Predicted)

0.86 g/mL at 25 °C
(Predicted)

Note: Some physical properties are predicted values as experimental data from suppliers is not

always available. Researchers should always refer to the lot-specific certificate of analysis for

the most accurate information.

Core Reactivity of Nonyl Isocyanate

The isocyanate functional group (-N=C=0) is a highly reactive electrophile, readily undergoing

nucleophilic attack at the central carbon atom. This reactivity is the foundation of its utility in

chemical synthesis. The long alkyl chain of nonyl isocyanate imparts hydrophobicity to the

resulting products.
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Caption: General reaction pathway of nonyl isocyanate with a nucleophile.

Experimental Protocols

The following protocols provide detailed methodologies for common applications of nonyl
isocyanate in a research setting.

Synthesis of a Urea Derivative: N-Nonyl-N'-phenylurea

This protocol details the synthesis of a disubstituted urea through the reaction of nonyl
isocyanate with aniline. This reaction is a cornerstone of isocyanate chemistry and is
frequently used in the development of small molecule libraries.

Methodology:

o Reagent Preparation: In a fume hood, add aniline (0.93 g, 10 mmol) to a 100 mL round-
bottom flask equipped with a magnetic stir bar. Dissolve the aniline in 20 mL of anhydrous
tetrahydrofuran (THF).

o Reaction Setup: Place the flask in an ice bath and stir the solution for 10 minutes to cool it to
0 °C.

o Addition of Nonyl Isocyanate: Slowly add nonyl isocyanate (1.69 g, 10 mmol) dropwise to
the stirred aniline solution over a period of 15 minutes. Ensure the temperature of the
reaction mixture does not exceed 5 °C during the addition.
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» Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Continue stirring for 2 hours. Monitor the
reaction progress by thin-layer chromatography (TLC) until the starting materials are
consumed.

e Product Isolation: Upon completion, reduce the solvent volume by approximately half using a
rotary evaporator.

» Precipitation and Filtration: Add 50 mL of cold n-hexane to the concentrated solution to
precipitate the product. Stir the resulting slurry for 30 minutes in an ice bath. Collect the solid
product by vacuum filtration, washing the filter cake with cold n-hexane (2 x 20 mL).

e Drying: Dry the collected white solid under vacuum to a constant weight to yield N-nonyl-N'-
phenylurea.

Workflow: Synthesis of N-Nonyl-N'-phenylurea
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Caption: Experimental workflow for the synthesis of N-nonyl-N'-phenylurea.

Surface Modification of Amine-Functionalized Silica
Nanoparticles

This protocol describes the process of grafting nonyl isocyanate onto the surface of amine-
functionalized silica nanoparticles to create a hydrophobic surface. This is relevant for
applications in drug delivery, where surface properties control nanoparticle interactions with
biological systems, and in materials science for creating hydrophobic coatings.

Methodology:
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Nanoparticle Dispersion: Disperse 100 mg of amine-functionalized silica nanopatrticles in 50
mL of anhydrous toluene in a three-neck round-bottom flask. Sonicate the mixture for 15
minutes to ensure a homogeneous dispersion.

Inert Atmosphere: Equip the flask with a condenser and a nitrogen inlet. Purge the system
with dry nitrogen for 20 minutes with gentle stirring.

Addition of Nonyl Isocyanate: Add a solution of nhonyl isocyanate (0.85 g, 5 mmol) in 10
mL of anhydrous toluene to the nanoparticle dispersion dropwise over 30 minutes.

Reaction: Heat the reaction mixture to 60 °C and stir under a nitrogen atmosphere for 24
hours.

Purification: After cooling to room temperature, centrifuge the reaction mixture at 8000 rpm
for 15 minutes. Discard the supernatant.

Washing: Resuspend the nanoparticle pellet in 50 mL of toluene and centrifuge again.
Repeat this washing step three times with toluene and then twice with ethanol to remove any
unreacted nonyl isocyanate and byproducts.

Drying: Dry the final product, the nonyl-functionalized silica nhanoparticles, in a vacuum oven
at 60 °C overnight.
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Workflow: Surface Modification of Nanoparticles
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Caption: Experimental workflow for surface modification of nanoparticles.
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 To cite this document: BenchChem. [A Technical Guide to High-Purity Nonyl Isocyanate for
Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600034#commercial-suppliers-of-high-purity-nonyl-
isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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